Ensartinib

• IUPAC Name: 6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-N-[4-[(3S,5R)-3,5-dimethylpiperazine-1-carbonyl]phenyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C26H27Cl2FN6O3/c1-13-11-35(12-14(2)31-13)26(37)16-4-6-17(7-5-16)32-25(36)20-10-21(24(30)34-33-20)38-15(3)22-18(27)8-9-19(29)23(22)28/h4-10,13-15,31H,11-12H2,1-3H3,(H2,30,34)(H,32,36)/t13-,14+,15-/m1/s1
• InChI Key: GLYMPHUVMRFTFV-QLFBSQMISA-N
• Canonical SMILES: CC1CN(CC(N1)C)C(=O)C2=CC=C(C=C2)NC(=O)C3=NN=C(C(=C3)OC(C)C4=C(C=CC(=C4Cl)F)Cl)N
• Isomeric SMILES: C[C@@H]1CN(C[C@@H](N1)C)C(=O)C2=CC=C(C=C2)NC(=O)C3=NN=C(C(=C3)O[C@H](C)C4=C(C=CC(=C4Cl)F)Cl)N
• Molecular Formula: C26H27Cl2FN6O3
• Molecular Weight: 561.4 g/mol
• CAS No.: 1370651-20-9

Description

Ensartinib is a next-generation oral tyrosine kinase inhibitor primarily used for the treatment of anaplastic lymphoma kinase-positive non-small cell lung cancer . It is known for its high efficacy and favorable safety profile compared to other similar compounds .

Scientific Research Applications

Ensartinib has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying tyrosine kinase inhibitors and their interactions with various targets.

Biology: Investigated for its effects on cellular signaling pathways and its potential to inhibit cancer cell proliferation.

Medicine: Primarily used in the treatment of anaplastic lymphoma kinase-positive non-small cell lung cancer.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in quality control and analytical testing.

Mechanism of Action

Ensartinib works by inhibiting the ALK tyrosine kinase, which is often altered in certain types of cancers, including NSCLC. By inhibiting ALK, this compound can block downstream signaling pathways that promote cancer cell growth and survival.

Future Directions

Ensartinib has shown promising results in clinical trials, particularly for patients with ALK-positive NSCLC. It has superior systemic and intracranial efficacy compared to crizotinib, another ALK inhibitor. Future research will likely focus on further evaluating its efficacy and safety in larger patient populations, as well as exploring its potential use in other types of cancers.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ensartinib involves multiple steps, including the formation of key intermediates and their subsequent coupling reactions. The process typically starts with the preparation of an aniline derivative, which undergoes a series of reactions including halogenation, nucleophilic substitution, and cyclization to form the final product. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity.

Industrial Production Methods: Industrial production of this compound follows a similar synthetic route but is optimized for large-scale manufacturing. This involves the use of automated reactors, continuous flow systems, and stringent quality control measures to ensure consistency and compliance with regulatory standards.

Chemical Reactions Analysis

Types of Reactions: Ensartinib undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be employed to modify the functional groups within the molecule.

Substitution: Nucleophilic and electrophilic substitution reactions are common in the synthesis and modification of this compound.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under controlled conditions.

Major Products Formed: The major products formed from these reactions include various derivatives of this compound, which may have different pharmacological properties and applications.

Comparison with Similar Compounds

Crizotinib: A first-generation anaplastic lymphoma kinase inhibitor with lower efficacy and higher toxicity compared to ensartinib.

Alectinib: A second-generation anaplastic lymphoma kinase inhibitor with similar efficacy but different safety profiles.

Brigatinib: Another second-generation anaplastic lymphoma kinase inhibitor with distinct pharmacokinetic properties.

Lorlatinib: A third-generation anaplastic lymphoma kinase inhibitor with superior central nervous system penetration.

Uniqueness of this compound: this compound stands out due to its high efficacy, favorable safety profile, and ability to overcome resistance to first-generation anaplastic lymphoma kinase inhibitors . It also shows significant activity against central nervous system metastases, making it a valuable option for patients with advanced non-small cell lung cancer .